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Compound of Interest

Compound Name: Danthron

Cat. No.: B1669808

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physicochemical
properties of Danthron (1,8-dihydroxyanthraquinone), an organic compound with known
laxative properties and emerging potential in other therapeutic areas. This document is
intended to serve as a foundational resource, offering detailed data, experimental
methodologies, and visual representations of key biological and experimental processes to
support research and development efforts.

Core Physicochemical Properties

A thorough understanding of the physicochemical characteristics of a compound is paramount
for its application in scientific research and pharmaceutical development. These properties
influence a compound's solubility, absorption, distribution, metabolism, and excretion (ADME)
profile, as well as its formulation and analytical characterization.

Table 1: Summary of Quantitative Physicochemical Data for Danthron
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Property Value Notes
IUPAC Name 1,8-dihydroxyanthracene-9,10- )
dione
Synonyms Chrysazin, Dantron -
CAS Number 117-10-2 -
Chemical Formula C14Hs0a4 -
Molecular Weight 240.21 g/mol [1][2]
Appearance Orange crystalline powder [11[3114]
Melting Point 193 °C [4115]
Boiling Point Decomposes Sublimes under heating.

Water Solubility

Practically insoluble

[3]

Organic Solvent Solubility

Soluble in acetone, chloroform,

diethyl ether, and ethanol.

[3]

Estimated value; experimental

pKa (predicted) 7.9 determination is
recommended.
Estimated value; experimental
logP (predicted) 3.1 determination is

recommended.

Experimental Protocols

Accurate and reproducible experimental data are the bedrock of scientific advancement. The
following sections provide detailed methodologies for the determination of key physicochemical
parameters of Danthron.

Determination of pKa for Poorly Water-Soluble
Compounds

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Danthron
https://www.targetmol.com/compound/danthron
https://pubchem.ncbi.nlm.nih.gov/compound/Danthron
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/danthron.pdf
http://www.thegoodscentscompany.com/data/rw1150231.html
http://www.thegoodscentscompany.com/data/rw1150231.html
https://publications.iarc.who.int/_publications/media/download/1779/251ed73f8cdf0270485e1905112b5df9d19e285f.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/danthron.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/danthron.pdf
https://www.benchchem.com/product/b1669808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The acid dissociation constant (pKa) is a critical parameter that influences the ionization state
of a compound at different pH values, which in turn affects its solubility, permeability, and
biological activity. For compounds with low water solubility like Danthron, co-solvent or
surfactant-based methods are often employed.

Methodology: Capillary Electrophoresis with Co-solvent Extrapolation

Preparation of Buffers: Prepare a series of background electrolytes (buffers) with varying pH
values in different compositions of a water-miscible organic co-solvent (e.g., methanol-water
mixtures of 20%, 30%, 40% methanol).

Sample Preparation: Dissolve Danthron in the respective co-solvent/water mixtures to a
suitable concentration.

Capillary Electrophoresis (CE) Analysis:

o Perform electrophoretic mobility measurements for Danthron at each pH and co-solvent
composition using a CE system with a diode-array detector.

o The effective electrophoretic mobility of Danthron will change as a function of pH due to
changes in its ionization state.

Determination of Apparent pKa (psKa): For each co-solvent mixture, plot the effective
mobility against the pH of the buffer. The pH at the inflection point of the resulting sigmoidal
curve corresponds to the apparent pKa (psKa) in that specific solvent mixture.

Aqueous pKa Extrapolation: Plot the determined psKa values against the percentage of the
organic co-solvent. Extrapolate the resulting linear relationship to 0% co-solvent to estimate
the aqueous pKa value.[6][7][8]

Workflow for pKa Determination of Danthron

Preparation Analysis

Plot Mobility vs. pH etermuine Apparent p*ia (psita)

Prepare Buffers Dissolve Danthron

Capillary Electrophoresis
(Varying pH & % Co-solvent) in Co-solvent Mixtures

(Measure Maobility vs. pH)
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Caption: Workflow for pKa Determination of Danthron.

Determination of logP (Shake-Flask Method)

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity, which
is a key determinant of its membrane permeability and interaction with biological targets. The
shake-flask method is the gold standard for experimental logP determination.[9][10]

Methodology:

e Solvent Saturation: Pre-saturate n-octanol with water and water (or a suitable buffer, e.g.,
phosphate-buffered saline pH 7.4) with n-octanol to ensure thermodynamic equilibrium.

o Sample Preparation: Prepare a stock solution of Danthron in the pre-saturated n-octanol.
 Partitioning:

o Add a known volume of the Danthron-octanol solution to a known volume of the pre-
saturated water in a separatory funnel or a suitable vial.

o Shake the mixture vigorously for a set period (e.g., 1-2 hours) to allow for partitioning of
Danthron between the two phases.

o Allow the phases to separate completely. Centrifugation can be used to expedite this
process.

o Concentration Analysis:
o Carefully separate the n-octanol and aqueous phases.

o Determine the concentration of Danthron in each phase using a validated analytical
method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

» Calculation: Calculate the partition coefficient (P) as the ratio of the concentration of
Danthron in the n-octanol phase to its concentration in the agqueous phase. The logP is the
base-10 logarithm of P.
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‘Workflow for logP Determination of Danthron
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Caption: Workflow for logP Determination of Danthron.

Signaling Pathways and Experimental Workflows

Danthron has been shown to induce apoptosis in various cancer cell lines.[11][12]
Understanding the underlying signaling pathways is crucial for elucidating its mechanism of
action and therapeutic potential.

Danthron-Induced Apoptosis Signaling Pathway

Danthron can trigger apoptosis through the intrinsic (mitochondrial) pathway. This involves the
induction of cellular stress, leading to the activation of pro-apoptotic proteins, mitochondrial
membrane depolarization, and subsequent activation of the caspase cascade.
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Caption: Danthron-Induced Apoptosis Signaling Pathway.
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Experimental Workflow for Studying Danthron-induced
Apoptosis

A systematic experimental approach is necessary to investigate the pro-apoptotic effects of

Danthron.

Experimental Workflow for Danthron Apoptosis Studies
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Caption: Experimental Workflow for Danthron Apoptosis Studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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